Cas no 718-71-8 (Ethyl Cyanoethylphenylacetate)

Ethyl Cyanoethylphenylacetate is an ester compound characterized by its cyano and phenyl functional groups, offering versatility in organic synthesis and pharmaceutical applications. Its molecular structure combines the reactivity of the cyano group with the stability of the phenyl ring, making it a valuable intermediate for constructing complex molecules. The ethyl ester moiety enhances solubility in organic solvents, facilitating reactions such as nucleophilic substitutions or condensations. This compound is particularly useful in the preparation of fine chemicals, agrochemicals, and active pharmaceutical ingredients (APIs). Its balanced reactivity and stability make it a practical choice for researchers requiring precise control in synthetic pathways.

Ethyl Cyanoethylphenylacetate structure

Product Name:Ethyl Cyanoethylphenylacetate

CAS No:718-71-8

MF:C₁₃H₁₅NO₂

MW:217.263703584671

MDL:MFCD00068977

CID:39713

PubChem ID:250114

Update Time:2025-05-19

Ethyl Cyanoethylphenylacetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-cyano-2-phenylbutanoate
- (R,S)-Ethylphenylcyano-aceticacidethylester
- ETHYL ETHYLPHENYLCYANOACETATE
- ethylphenylcyano-acetic acid ethyl ester
- (r,s)-2-cyano-2-phenyl-butyric acid ethyl ester
- Ethyl 2-Phenyl-2-cyanobutyl acid ester
- 2-PHENYL-2-ETHYL-2-CYANOACETIC ACID ETHYL ESTER
- 2-Cyano-2-phenyl-butyric Acid Ethyl Ester
- a-Cyano-a-ethyl-benzeneacetic Acid Ethyl Ester
- Ethyl Cyanoethylphenylacetate
- NSC 6912
- Ethyl 2-Phenyl-2-Cyanobutylate
- 2-ethoxycarbonyl-2-phenylbutyronitrile
- cyano-ethyl-phenyl-acetic acid ethyl ester
- ethyl 2-ethyl-2-phenylcyanoacetate
- ethyl ester of phenylethylcyanoacetic acid
- Ethyl-2-phenyl-2-cyanobutylate
- VCJAUIYSQAXNGB-UHFFFAOYSA-N
- NS00007215
- SCHEMBL9214363
- N-(2,4-Dichloro-5-(4-(difluoromethyl)-3-methyl-5-oxo-4,5-dihydro-1h-1,2,4-triazol-1-yl)phenyl)-n-(methylsulfonyl)methanesulfonamide
- ethyl 2-cyano-2-ethyl-2-phenylacetate
- NSC69121
- NSC-69121
- J-522816
- MFCD00068977
- NSC 69121
- CS-0152634
- NCIOpen2_003448
- AKOS015890653
- 718-71-8
- DTXSID60290526
- FT-0656881
- EC 700-275-3
- DS-18350
- D81906
- benzeneacetic acid, alpha-cyano-alpha-ethyl-, ethyl ester
- ALBB-025775
- a-Cyano-a-ethyl-Benzeneacetic Acid Ethyl Ester; Butyric acid, 2-cyano-2-phenyl-, ethyl ester (6CI,7CI,8CI); Ethyl cyanoethylphenylacetate; NSC 69121
- Ethyl alpha-cyano-alpha-ethylbenzeneacetate
- K9W88T87XA
- MDL： MFCD00068977
- Inchi： 1S/C13H15NO2/c1-3-13(10-14,12(15)16-4-2)11-8-6-5-7-9-11/h5-9H,3-4H2,1-2H3
- InChI Key： VCJAUIYSQAXNGB-UHFFFAOYSA-N
- SMILES： O(CC)C(C(C#N)(C1C=CC=CC=1)CC)=O

Computed Properties

Exact Mass: 217.11000
Monoisotopic Mass: 217.11
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 286
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.8
Topological Polar Surface Area: 50.1A^2

Experimental Properties

Color/Form: Yellowish oily
Density: 1.050-1.070
Boiling Point: 326.6 °C at 760 mmHg
Flash Point: 153.6 °C
Refractive Index: 1.506
PSA: 50.09000
LogP: 2.42108

Ethyl Cyanoethylphenylacetate Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Ethyl Cyanoethylphenylacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-HO316-20g	Ethyl Cyanoethylphenylacetate	718-71-8	98%	20g	192.0CNY	2021-07-10
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	E96880-5g	Ethyl 2-cyano-2-phenylbutanoate	718-71-8	98%	5g	¥322.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	E96880-1g	Ethyl 2-cyano-2-phenylbutanoate	718-71-8	98%	1g	¥112.0	2023-09-07
TRC	E907750-1g	Ethyl Cyanoethylphenylacetate	718-71-8		1g	$ 155.00	2023-09-07
TRC	E907750-5g	Ethyl Cyanoethylphenylacetate	718-71-8		5g	$ 1226.00	2023-09-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-HO316-5g	Ethyl Cyanoethylphenylacetate	718-71-8	98%	5g	106.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-HO316-25g	Ethyl Cyanoethylphenylacetate	718-71-8	98%	25g	584CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-HO316-100g	Ethyl Cyanoethylphenylacetate	718-71-8	98%	100g	425.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-HO316-1g	Ethyl Cyanoethylphenylacetate	718-71-8	98%	1g	88CNY	2021-05-08
Fluorochem	211013-1g	Ethyl 2-cyano-2-phenylbutanoate	718-71-8	95%	1g	￡10.00	2022-03-01

Ethyl Cyanoethylphenylacetate Suppliers

Amadis Chemical Company Limited

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(CAS:718-71-8)Ethyl Cyanoethylphenylacetate

Order Number:A837346

Stock Status:in Stock

Quantity:500g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 06:39

Price ($):226.0

Email:sales@amadischem.com

Product Official Link

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:718-71-8)Ethylphenylcyano-acetic acid ethyl ester

Order Number:sfd20889

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:38

Price ($):discuss personally

Email:sales2@senfeida.com